Cas no 1373920-73-0 (3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid)

• Product Name: 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid
• CAS No: 1373920-73-0
• MF: C₁₁H₁₀F₄O₂
• MW: 250.189517498016
• CID: 3161459
• PubChem ID: 86277683
• Update Time: 2025-05-24

3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-Fluoro-3-methyl-5-(trifluoromethyl)phenyl]propionic acid
• 3-[4-Fluoro-3-methyl-5-(trifluoromethyl)phenyl]propionicacid
• 3-[4-Fluoro-3-methyl-5-(trifluoromethyl)-phenyl]propionic acid
• MFCD22201076
• CS-0445641
• AKOS026670989
• 1373920-73-0
• 3-[4-FLUORO-3-METHYL-5-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• JS-5088
• 3-(4-Fluoro-3-methyl-5-(trifluoromethyl)phenyl)propanoicacid
• 3-(4-Fluoro-3-methyl-5-(trifluoromethyl)phenyl)propanoic acid
• 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid

• MDL： MFCD22201076
• Inchi： 1S/C11H10F4O2/c1-6-4-7(2-3-9(16)17)5-8(10(6)12)11(13,14)15/h4-5H,2-3H2,1H3,(H,16,17)
• InChI Key： ROIPUVGZXPJVDC-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC(C(F)(F)F)=C(F)C(C)=C1

Computed Properties

• Exact Mass: 250.06169221Da
• Monoisotopic Mass: 250.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid

3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid (CAS No. 1373920-73-0)

The compound 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid (CAS No. 1373920-73-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with fluorine, methyl, and trifluoromethyl groups, along with a propionic acid moiety. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The trifluoromethyl group, in particular, is known to contribute to lipophilicity and resistance to enzymatic degradation, making it a popular substituent in medicinal chemistry. The methyl group further modulates the electronic environment of the molecule, influencing its reactivity and interactions with biological systems.

The synthesis of 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid involves a series of carefully designed organic reactions. Researchers have employed methods such as Friedel-Crafts acylation, followed by selective fluorination and alkylation steps to achieve the desired substitution pattern on the phenyl ring. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution using reagents like trifluromethanesulfonyl chloride under catalytic conditions.

One of the most notable applications of this compound is in the development of highly potent kinase inhibitors for cancer therapy. The phenylpropionic acid moiety serves as a scaffold for binding to specific kinase domains, while the fluorinated substituents enhance selectivity and potency. Recent advancements in computational chemistry have enabled researchers to optimize the spatial arrangement of these substituents, leading to improved drug efficacy.

In addition to its role in pharmaceuticals, this compound has also found utility in agrochemicals as a component of herbicides and fungicides. The trifluoromethyl group contributes to soil persistence and resistance to microbial degradation, making it an attractive feature for agricultural applications. Field trials have demonstrated its effectiveness in controlling invasive plant species without adverse effects on non-target organisms.

From a materials science perspective, 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid has been explored as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under thermal or photochemical conditions makes it suitable for applications requiring high durability and resistance to environmental factors.

Recent research has also focused on the environmental fate and toxicity of this compound. Studies conducted under simulated environmental conditions have shown that it undergoes slow degradation via hydrolysis and microbial action, with minimal accumulation in aquatic systems. These findings are crucial for assessing its long-term impact on ecosystems and guiding regulatory decisions.

In conclusion, 3-4-Fluoro-3-methyl-5-(trifluoromethyl)-phenylpropionic acid (CAS No. 1373920-73-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and computational modeling, continues to unlock new possibilities for its use in innovative technologies and therapeutic agents.